Cas no 2228590-24-5 (1-(2-ethoxyphenyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(2-ethoxyphenyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228590-24-5
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 5902417
• PubChem ID: 165964149
• Update Time: 2025-10-29

1-(2-ethoxyphenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyphenyl)-3-oxocyclobutane-1-carbonitrile
• 2228590-24-5
• EN300-1790340

• Inchi： 1S/C13H13NO2/c1-2-16-12-6-4-3-5-11(12)13(9-14)7-10(15)8-13/h3-6H,2,7-8H2,1H3
• InChI Key： CHILDWNTAMJSEM-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2C=CC=CC=2OCC)C1

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.1Ų

Additional information on 1-(2-ethoxyphenyl)-3-oxocyclobutane-1-carbonitrile

Comprehensive Overview of 1-(2-ethoxyphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228590-24-5)

1-(2-ethoxyphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228590-24-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a cyclobutane ring, a carbonitrile group, and an ethoxyphenyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its structural resemblance to known pharmacophores.

The compound's CAS number 2228590-24-5 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its IUPAC name reflects its intricate architecture, which includes a 3-oxocyclobutane core linked to a 2-ethoxyphenyl group. This structural complexity enables interactions with biological targets, sparking interest in its use for developing novel therapeutics or crop protection agents.

In recent years, the demand for high-purity chemical intermediates like 1-(2-ethoxyphenyl)-3-oxocyclobutane-1-carbonitrile has surged, driven by advancements in precision medicine and green chemistry. Laboratories prioritize compounds with well-documented synthetic pathways and scalability, both of which are key considerations for this molecule. Its stability under standard storage conditions further enhances its appeal for industrial applications.

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